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Compound of Interest

Compound Name: 2-Chlorophenyl cyclohexyl ketone

CAS No.: 58139-10-9

Cat. No.: B1612742

Get Quote

As a Senior Application Scientist, I recognize that the safe handling and disposal of

halogenated organic intermediates are critical components of operational integrity in drug

development and chemical synthesis. 2-Chlorophenyl cyclohexyl ketone (CAS 58139-10-9)

is a lipophilic, halogenated organic compound. Because it contains a covalently bound chlorine

atom, its disposal cannot be treated like standard organic waste. Improper disposal can lead to

the release of highly toxic hydrogen chloride (HCl) gas or dioxin precursors into the

environment.

This guide provides a self-validating, step-by-step operational plan for the safe handling,

segregation, and disposal of 2-chlorophenyl cyclohexyl ketone, ensuring strict compliance

with Environmental Protection Agency (EPA) Resource Conservation and Recovery Act

(RCRA) standards.

Chemical Profile & Hazard Identification
Before initiating any disposal protocol, personnel must understand the quantitative and physical

properties of the chemical. 2-Chlorophenyl cyclohexyl ketone is a colorless oil at room
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temperature, which dictates that it must be managed as a liquid waste stream unless absorbed

into a solid matrix.

Property Value Operational Implication

IUPAC Name
(2-chlorophenyl)

(cyclohexyl)methanone

Defines structural class (aryl

cyclohexyl ketone).

CAS Number 58139-10-9
Required for EPA hazardous

waste profiling.

Molecular Formula C₁₃H₁₅ClO
Indicates the presence of a

halogen (Chlorine).

Molecular Weight 222.71 g/mol
High molecular weight; low

volatility but persistent.

Physical State Colorless oil
Requires liquid containment

strategies.

Storage Temp 2-8 °C
Waste should be kept away

from heat sources[1].

Waste Classification Halogenated Organic Waste
Must be incinerated with HCl

scrubbers[2].

The Causality of Halogenated Waste Segregation
In laboratory waste management, mixing incompatible streams is a critical failure point. 2-
Chlorophenyl cyclohexyl ketone must never be mixed with non-halogenated solvent waste

(e.g., ethanol, acetone, or hexane)[3].

The Mechanistic Rationale: During the final destruction of organic waste via high-temperature

incineration, standard non-halogenated solvents combust into carbon dioxide and water.

However, halogenated compounds like 2-chlorophenyl cyclohexyl ketone combust to form

hydrogen chloride (HCl) gas[2]. RCRA-permitted commercial incinerators must utilize

specialized, expensive alkaline scrubbers to neutralize this acidic gas before it reaches the

atmosphere[2]. If you mix non-halogenated waste into a halogenated stream, you artificially

inflate the volume of waste that requires this specialized treatment, drastically increasing
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disposal costs and operational burden[3]. Furthermore, mixing halogenated ketones with strong

bases or oxidizing agents can trigger exothermic reactions or form shock-sensitive

byproducts[4].
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Workflow for the segregation, containment, and disposal of halogenated organic waste.
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Step-by-Step Disposal Methodology
To ensure a self-validating safety system, every step of the disposal process must be

documented and executed with precision. The following protocol outlines the routine disposal of

liquid waste containing 2-chlorophenyl cyclohexyl ketone.

Protocol: Routine Disposal of Halogenated Ketone Waste

Objective: Safely transfer and store waste containing 2-chlorophenyl cyclohexyl ketone
for final RCRA-compliant disposal.

Required PPE: Heavy-duty nitrile gloves (butyl rubber if mixed with aggressive solvents),

chemical splash goggles, and a flame-resistant lab coat.

Step-by-Step Procedure:

Compatibility Verification: Select a chemically compatible waste container. Avoid standard

thin-walled polyethylene if high concentrations of aggressive co-solvents (like

dichloromethane or chloroform) are present; use a PTFE-lined glass carboy[3].

Strict Segregation: Verify that no non-halogenated solvents, strong acids, bases, or reactive

metals are currently in the waste container. Halogenated organics must be strictly isolated[3].

Fume Hood Transfer: Operating entirely inside a certified chemical fume hood, use a

dedicated, chemically inert funnel to transfer the waste into the carboy. Do not exceed 80%

capacity; the remaining headspace is required to accommodate vapor expansion.

Capping & Venting: Seal the container with a vented storage cap. Vented caps prevent

dangerous over-pressurization caused by the accumulation of volatile organic vapors[3].

EPA-Compliant Labeling: Immediately affix a hazardous waste label. The label must explicitly

state "Hazardous Waste - Halogenated Organics" and list all constituents with their

approximate percentages (e.g., "2-Chlorophenyl cyclohexyl ketone 15%, Dichloromethane

85%")[5].

Secondary Containment: Place the sealed container in a secondary containment tray within

a designated, ventilated flammable storage cabinet until your Environmental Health and
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Safety (EHS) team initiates the vendor pickup[3].

Spill Response & Decontamination Logic
Accidental releases of 2-chlorophenyl cyclohexyl ketone require immediate, structured

intervention. Because it is a lipophilic oil, it will not evaporate quickly and poses a persistent

slip hazard and dermal exposure risk.
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Decision matrix and response protocol for 2-chlorophenyl cyclohexyl ketone spills.
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Protocol: Chemical Spill Decontamination

Objective: Neutralize, recover, and decontaminate accidental releases of 2-chlorophenyl
cyclohexyl ketone.

Step-by-Step Procedure:

Assessment & Triage: Determine the spill volume. For spills exceeding 500 mL outside of a

fume hood, immediately evacuate the laboratory, secure the doors, and contact the EHS

HazMat team[4].

Containment: For manageable spills (<500 mL inside a hood), surround the spill perimeter

with an inert absorbent material (e.g., vermiculite, dry sand, or commercial spill pads) to

prevent the oil from spreading[4]. Never use combustible absorbents like sawdust for organic

ketones.

Absorption: Cover the center of the spill with the absorbent. Allow 5-10 minutes for complete

capillary uptake of the lipophilic ketone.

Collection: Use a non-sparking scoop to collect the saturated absorbent. Transfer it into a

wide-mouth, sealable hazardous waste container[3].

Surface Decontamination: Wash the spill surface with a mild detergent and water to break up

the oil, followed by a wipe-down with a compatible solvent (e.g., isopropanol) to remove any

residual organic film.

Solid Waste Disposal: Dispose of all saturated absorbents and contaminated wipes as

"Halogenated Solid Waste"[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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